(2-oxoquinoxalin-1(2H)-yl)acetaldehyde

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 2-(2-oxoquinoxalin-1-yl)acetaldehyde
• InChI: InChI=1S/C10H8N2O2/c13-6-5-12-9-4-2-1-3-8(9)11-7-10(12)14/h1-4,6-7H,5H2
• InChI Key: JFYJIKXWNKRTKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC(=O)N2CC=O

Description

(2-Oxoquinoxalin-1(2H)-yl)acetaldehyde is a quinoxaline-derived compound featuring a ketone group at position 2 and an acetaldehyde moiety at position 1 of the bicyclic quinoxalin-2(1H)-one scaffold. The compound’s structure combines electron-deficient aromaticity (from the quinoxaline core) with the reactive aldehyde group, making it a versatile intermediate in organic synthesis and drug discovery.

The aldehyde group’s reactivity allows for nucleophilic additions and condensations, enabling the synthesis of structurally diverse analogs. For example, in aqueous conditions, aldehyde derivatives may undergo hydration equilibria, as observed in related nucleobase-acetaldehyde systems (e.g., 2-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetaldehyde), where aldehyde and hydrate forms coexist .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at the C3 Position

The biological and chemical properties of quinoxalin-2(1H)-one derivatives are highly dependent on substituents at the C3 position. Below is a comparative analysis:

Compound	C3 Substituent	Key Properties	Reference
2-(3-(3-Methoxy-4-hydroxystyryl)-2-oxoquinoxalin-1(2H)-yl)acetic acid	3-Methoxy-4-hydroxystyryl	Potent antioxidant activity (comparable to Trolox at 100 μM); ALR2 inhibition
Ethyl 2-(3-(tert-butylcarbamoyl)-2-oxoquinoxalin-1(2H)-yl)acetate	tert-Butylcarbamoyl	Synthesized via green chemistry; 90% yield; potential for further functionalization
2-(3-Methyl-2-oxoquinoxalin-1(2H)-yl)acetohydrazide	Methyl	Intermediate for thiazolidinone derivatives; 81.8% yield; m.p. 218°C
2-(3-(4-Chlorothiophenoxy)-2-oxoquinoxalin-1(2H)-yl)acetic acid (CTPOQA)	4-Chlorothiophenoxy	Scalable synthesis; S-centered radical reactivity under blue LED irradiation
2-(2-Oxoquinoxalin-1(2H)-yl)ethanesulfonyl fluoride	Ethanesulfonyl fluoride	High reactivity as an acid halide; rapid nucleophilic attack kinetics

Key Observations:

• Antioxidant Activity : The presence of a p-hydroxystyryl group at C3 (as in ) enhances radical scavenging, likely due to conjugation and electron-donating effects.
• Synthetic Flexibility : Carbamoyl () and sulfonyl fluoride () groups enable diverse downstream modifications, critical for drug development.
• Reactivity: Sulfonyl fluoride derivatives exhibit unique electrophilicity, making them valuable in click chemistry , while thiophenoxy analogs () leverage radical intermediates for functionalization.

Functional Group Comparisons: Aldehyde vs. Acid/Ester Derivatives

The acetaldehyde group distinguishes (2-oxoquinoxalin-1(2H)-yl)acetaldehyde from its more commonly studied carboxylic acid/ester analogs.

Property	Aldehyde Derivative	Acid/Ester Derivatives
Reactivity	Prone to hydration (equilibrium with geminal diol) and nucleophilic additions	Stable under ambient conditions; ester hydrolysis to acids under basic conditions
Biological Activity	Limited direct data; potential for Schiff base formation with biomolecules	Well-documented antioxidant (), enzyme inhibitory (), and anticancer () activities
Synthetic Utility	Intermediate for imine/oxime synthesis	Direct precursors for hydrazides () and amides () via condensation

Notable Differences:

• Stability: Acetic acid/ester derivatives (e.g., 2-(2-oxoquinoxalin-1(2H)-yl)acetic acid, CAS 63642-41-1 ) are more stable than the aldehyde, which may explain their prevalence in medicinal chemistry.
• Biological Interactions : The aldehyde’s electrophilic carbon could form covalent bonds with cysteine residues in enzymes, a property underexplored in the provided evidence but seen in other drug classes.

Pharmacological Profiles

While direct data on (2-oxoquinoxalin-1(2H)-yl)acetaldehyde are sparse, related compounds exhibit promising activities:

• Antioxidant Effects : The 3-methoxy-4-hydroxystyryl analog () showed 85–90% radical scavenging at 100 μM, comparable to Trolox.
• Enzyme Inhibition: N-Hydroxy-4-[(2-oxoquinoxalin-1(2H)-yl)methyl]benzamide () acts as a histone deacetylase 6 (HDAC6) inhibitor, relevant in neurodegenerative diseases.
• Synthetic Accessibility : Ethyl ester derivatives () are synthesized in high yields (69–90%), highlighting their practicality.